BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Bromo-4,5-difluorophenylacetic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Bromo-4,5-difluorophenylacetic
Compound Name: d
aci

Cat. No.: B1274928

Essential Safety and Handling Guide for 2-
Bromo-4,5-difluorophenylacetic Acid

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-Bromo-4,5-difluorophenylacetic
acid. It outlines the necessary personal protective equipment (PPE), operational procedures,
and disposal plans to ensure safe laboratory practices.

Hazard Identification and Physical Properties

2-Bromo-4,5-difluorophenylacetic acid is a compound that requires careful handling due to
its hazardous properties. It is harmful if inhaled, comes into contact with the skin, or is
swallowed.[1] It is known to cause skin and serious eye irritation, and may also cause
respiratory irritation.[1][2]
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Property Value Source
Molecular Formula C8H5BrF202 [1]
Molecular Weight 251.025 g/mol [1]
Appearance Solid, Off-white [1]
Boiling Point 313.0£37.0 °C at 760 mmHg [1]
Flash Point 143.1+26.5 °C [1]
Density 1.8+0.1 g/cm3 [1]
Water Solubility Slightly soluble in water [1]

Operational Plan: Handling and Personal Protective
Equipment
A thorough risk assessment should be conducted before handling 2-Bromo-4,5-

difluorophenylacetic acid. The following procedures and PPE are mandatory to minimize
exposure and ensure safety.

Engineering Controls:

o Fume Hood: All work with this compound, especially when generating dust or vapors, must
be conducted in a certified chemical fume hood to prevent inhalation of harmful substances.

[3]141[5]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[5]

Personal Protective Equipment (PPE): Standard laboratory PPE is required at all times when
handling this chemical.[6][7]

e Eye and Face Protection: Chemical safety goggles are required.[8] If there is a splash
hazard, a face shield should be worn in addition to goggles.[4][7]

e Skin Protection:
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o Gloves: Chemical-resistant gloves, such as nitrile gloves, are necessary.[8] Always inspect
gloves for any signs of degradation or puncture before use.

o Lab Coat: A lab coat or a chemical-resistant apron must be worn to protect from skin
contact.[6][8]

» Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH-approved respirator is required.[9] Users must be properly fit-tested
and trained in respirator use.

o Footwear: Closed-toe shoes are mandatory in the laboratory.[8]
Handling Procedures:

o Preparation: Before starting work, ensure all necessary PPE is worn correctly and the fume
hood is functioning properly.

e Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance
enclosure to avoid inhaling dust.

e Dissolving: When dissolving the compound, add it slowly to the solvent. If diluting an acid,
always add acid to water, never the other way around.[4][7]

e Heating: Avoid heating the compound unless necessary. If heating is required, do so in a
controlled manner within the fume hood.

o Post-Handling: After handling, wash hands thoroughly with soap and water.[4][7]
Decontaminate the work area and any equipment used.

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[1] Seek medical attention if irritation
persists.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do.[1] Seek immediate medical attention.
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 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1][2] If the victim is not breathing, provide artificial respiration. Seek immediate
medical attention.

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.

o Spills: For small spills within a fume hood, use an inert absorbent material to clean up the
spill.[3] For larger spills, evacuate the area and contact the institution's Environmental Health
and Safety (EHS) department.[3]

Disposal Plan

2-Bromo-4,5-difluorophenylacetic acid is a halogenated organic compound and must be
disposed of as hazardous waste.[3][10]

Step-by-Step Disposal Procedure:

» Waste Segregation: Do not mix halogenated waste with non-halogenated waste to avoid
costly and complex disposal procedures.[11][12]

e Waste Container: Use a designated and properly labeled hazardous waste container for
halogenated organic compounds.[10][11] The container should be made of a compatible
material, such as polyethylene, and have a secure screw-top cap.[13]

o Labeling: Label the waste container with "Hazardous Waste," the full chemical name "2-
Bromo-4,5-difluorophenylacetic acid," and any other components of the waste stream
with their approximate percentages.[3][11]

o Storage: Store the waste container in a designated satellite accumulation area.[3] The
container must be kept closed at all times except when adding waste.[3][10][11]

o Disposal Request: When the container is nearly full, contact your institution's EHS
department to arrange for pickup and disposal.[3]
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Workflow for Handling 2-Bromo-4,5-
difluorophenylacetic Acid
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Post-Handling & Cleanup
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Caption: Workflow for handling 2-Bromo-4,5-difluorophenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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